5,8-dimethylquinolin-6-amine
Overview
Description
5,8-dimethylquinolin-6-amine is a chemical compound with the molecular formula C11H12N2 . It has a molecular weight of 172.23 . The compound is a powder at room temperature .
Synthesis Analysis
The synthesis of this compound and similar compounds has been explored in various studies . One method involves intramolecular main group metal Lewis acid-catalyzed formal hydroamination as well as hydroarylation methodology using mono-propargylated aromatic ortho-diamines .Molecular Structure Analysis
The molecular structure of this compound consists of a quinoline ring with two methyl groups attached at the 5 and 8 positions and an amine group at the 6 position . The InChI code for this compound is 1S/C11H12N2/c1-7-6-10(12)8(2)9-4-3-5-13-11(7)9/h3-6H,12H2,1-2H3 .Scientific Research Applications
5,8-DMQA has been studied for its potential applications in a variety of scientific fields. In medicine, it has been studied for its potential to act as an anti-inflammatory agent, as well as its ability to inhibit the growth of certain types of cancer cells. In biochemistry, it has been studied for its potential to act as a catalyst for the synthesis of other compounds. In pharmacology, it has been studied for its potential to act as an inhibitor of the enzyme monoamine oxidase.
Mechanism of Action
The mechanism of action of 5,8-DMQA is not yet fully understood. It is believed to act as an inhibitor of the enzyme monoamine oxidase, which is responsible for the breakdown of certain neurotransmitters in the brain. This inhibition may lead to an increase in the levels of certain neurotransmitters, such as serotonin and dopamine, which can have positive effects on mood and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5,8-DMQA are not yet fully understood. However, studies have shown that it can act as an anti-inflammatory agent, as well as an inhibitor of the enzyme monoamine oxidase. It has also been shown to have an inhibitory effect on the growth of certain types of cancer cells, although further research is needed to fully understand its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
The main advantage of 5,8-DMQA for lab experiments is its relative stability and low toxicity. It is also relatively easy to synthesize, and can be stored for extended periods of time without significant degradation. The main limitation of 5,8-DMQA is that its mechanism of action is not yet fully understood, which limits its potential applications in the laboratory.
Future Directions
There are several potential future directions for 5,8-DMQA research. One potential direction is to explore its potential anti-inflammatory and anti-cancer effects in more detail. Additionally, further research could be conducted to better understand its mechanism of action and to identify potential therapeutic applications. Additionally, further research could be conducted to explore the potential of 5,8-DMQA as a catalyst for the synthesis of other compounds. Finally, further research could be conducted to explore the potential of 5,8-DMQA as an inhibitor of the enzyme monoamine oxidase, and to identify potential therapeutic applications.
Synthesis Methods
5,8-DMQA is synthesized by a multi-step process, beginning with the reaction of 5,8-dimethylquinoline with an amine. The reaction is followed by a series of reactions involving a range of reagents, including hydrogen chloride, sulfuric acid, and sodium hydroxide. The product of the reaction is a white crystalline solid, which is then purified by chromatography.
Safety and Hazards
The safety information for 5,8-dimethylquinolin-6-amine indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5,8-dimethylquinolin-6-amine can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,5-dimethyl aniline", "acetic anhydride", "sulfuric acid", "sodium nitrite", "sodium sulfite", "sodium hydroxide", "2-methyl-1,4-naphthoquinone" ], "Reaction": [ "Step 1: Nitration of 2,5-dimethyl aniline with a mixture of nitric and sulfuric acid to yield 2,5-dimethyl-4-nitroaniline", "Step 2: Reduction of 2,5-dimethyl-4-nitroaniline with sodium sulfite to yield 2,5-dimethyl-4-aminophenol", "Step 3: Diazotization of 2,5-dimethyl-4-aminophenol with sodium nitrite and hydrochloric acid to yield 2,5-dimethyl-4-phenyldiazenylphenol", "Step 4: Coupling of 2,5-dimethyl-4-phenyldiazenylphenol with 2-methyl-1,4-naphthoquinone in the presence of sodium hydroxide to yield 5,8-dimethyl-2-(2-methyl-1,4-naphthoquinone)-4-phenylazo-quinolin-6-ol", "Step 5: Reduction of 5,8-dimethyl-2-(2-methyl-1,4-naphthoquinone)-4-phenylazo-quinolin-6-ol with sodium borohydride to yield 5,8-dimethylquinolin-6-amine" ] } | |
CAS RN |
21240-74-4 |
Molecular Formula |
C11H12N2 |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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